Cas no 5087-20-7 (5-Chloro-2-methylbenzenethiol)

5-Chloro-2-methylbenzenethiol structure
Product name:5-Chloro-2-methylbenzenethiol
5-Chloro-2-methylbenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- Benzenethiol, 5-chloro-2-methyl-
- NSC 123874
- NSC-123874
- NSC 89851
- CS-0328433
- DTXSID90293489
- MFCD08062429
- 18858-06-5
- NSC123874
- 5-chloro-2-methylbenzenethiol
- SCHEMBL3133477
- 3-chloro-6-methylthiophenol
- 2-methyl-5-chlorothiophenol
- o-Toluenethiol, 5-chloro-
- KB-0734
- 5087-20-7
- NSC89851
- DTXCID00244629
- 5-Chloro-2-methyl thiophenol
- 5-Chloro-2-methylthiophenol
- 5-chloro-2-methylbenzene-1-thiol
- AKOS005073190
- NSC-89851
- 5-Chloro-2-methylbenzenethiol
-
- Inchi: InChI=1S/C7H7ClS/c1-5-2-3-6(8)4-7(5)9/h2-4,9H,1H3
- InChI Key: CKUHTPJQIPSKFS-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 157.9956991Da
- Monoisotopic Mass: 157.9956991Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 1Ų
5-Chloro-2-methylbenzenethiol Related Literature
-
1. Heterocyclic derivatives of 1 : 2-5 : 6-dibenzocyclohepta-1 : 3 : 5-triene. Part II. 5-Aryl-2 : 3-6 : 7-dibenzo-1-thia-4-azacyclohepta-2 : 4 : 6-trienes and their 1 : 1-dioxidesC. I. Brodrick,J. S. Nicholson,W. F. Short J. Chem. Soc. 1954 3857
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